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Compound of Interest

Compound Name: cis-Aconitic anhydride

Cat. No.: B027748

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cis-aconitic anhydride, a key reagent in
the development of advanced drug delivery systems. This document details its chemical and
physical properties, synthesis and purification protocols, and its application in pH-sensitive
therapeutic formulations.

Core Properties of cis-Aconitic Anhydride

cis-Aconitic anhydride (CAS Number: 6318-55-4) is a cyclic anhydride of cis-aconitic acid.[1]
[2][3] It is a valuable building block in organic synthesis, particularly for introducing pH-sensitive
linkers in drug-polymer conjugates.[4][5]

Physicochemical Data
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Property Value Source
CAS Number 6318-55-4 [1112][3]
Molecular Formula CeHaOs [2][3]
Molecular Weight 156.09 g/mol [2]

White to cream or pale brown
Appearance ] N/A
crystalline powder

Melting Point 75-78 °C [4]

Boiling Point 397.84£25.0 °C (Predicted) [4]

Insoluble in water; Soluble in
Solubility organic solvents such as [4]

xylene and acetic anhydride

Density 1.621+0.06 g/cm3 (Predicted) [4]

Spectral Data

Spectroscopy Key Features

The IR spectrum of cis-aconitic anhydride is

characterized by two distinct carbonyl (C=0)
Infrared (IR) stretching peaks due to symmetric and

asymmetric vibrations of the anhydride

functional group.

] 1H and 3C NMR spectroscopy can be used to
Nuclear Magnetic Resonance (NMR) ]
confirm the structure of the molecule.

Synthesis and Purification

The synthesis of cis-aconitic anhydride is typically a two-step process starting from the
readily available citric acid.
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Experimental Protocol: Synthesis of cis-Aconitic Acid
from Citric Acid

This procedure is adapted from the established method for preparing aconitic acid.[6]
» Dehydration of Citric Acid:

o In a round-bottomed flask equipped with a reflux condenser, combine 210 g (1 mole) of
powdered citric acid monohydrate with a solution of 210 g (115 cc, 2 moles) of
concentrated sulfuric acid in 105 cc of water.[6]

o Heat the mixture in an oil bath maintained at 140-145°C for seven hours.[6]

o Pour the resulting light brown solution into a shallow dish and rinse the flask with a small
amount of hot glacial acetic acid.[6]

o Allow the solution to cool slowly to 41-42°C with occasional stirring to induce crystallization
of aconitic acid.[6]

o Collect the solid by suction filtration.[6]

o The crude product can be purified by recrystallization from glacial acetic acid to yield a
mixture of cis- and trans-aconitic acid.[6]

Experimental Protocol: Preparation of cis-Aconitic
Anhydride

This protocol is based on the general method for anhydride formation.[4]
o Cyclization of cis-Aconitic Acid:

o Reflux the prepared aconitic acid (containing the cis-isomer) in xylene (approximately 7.5
parts) for one hour.[4]

o Alternatively, reflux the acid in acetic anhydride.[4]

o After the reaction is complete, evaporate the solvent under reduced pressure.[4]
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o Recrystallize the resulting residue from benzene to obtain purified cis-aconitic
anhydride.[4]

o Note:cis-Aconitic anhydride is sensitive to moisture and should be handled under

anhydrous conditions.[4]

Role in Biological Pathways

cis-Aconitic acid, the precursor to the anhydride, is a key intermediate in the citric acid cycle

(Krebs cycle), a fundamental metabolic pathway.

The Citric Acid Cycle

In the citric acid cycle, citrate is isomerized to isocitrate. This reaction proceeds through a cis-
aconitate intermediate and is catalyzed by the enzyme aconitase.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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